beta-Muricholic acid

Specification

• Description: β-Muricholic acid (β-MCA) is a murine-specific primary bile acid. Dietary administration of β-MCA reduces HMG-CoA reductase activity in liver microsomes from mice fed a high cholesterol and cholic acid diet. Dietary administration of β-MCA also dissolves 100% of gallstones in a gallstone-susceptible mouse model of diet-induced cholesterol gallstones.; Beta-muricholic acid is a member of the class of muricholic acids in which the hydroxy groups at positions 6 and 7 both have beta configuration. It is a member of muricholic acids, a 6beta-hydroxy steroid and a 7beta-hydroxy steroid. It is a conjugate acid of a beta-muricholate.; Beta-Muricholic acid, also known as b-muricholate or hyocholic acid, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Beta-Muricholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Muricholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, Beta-muricholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Muricholic acid can be converted into tauro-beta-muricholic acid and beta-muricholoyl-CoA.
• CAS No.: 2393-59-1
• Molecular Formula: C24H40O5
• Molecular Weight: 408.6 g/mol
• IUPAC Name: (4R)-4-[(3R,5R,6S,7R,8S,9S,10R,13R,14S,17R)-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O5/c1-13(4-7-19(26)27)15-5-6-16-20-17(9-11-23(15,16)2)24(3)10-8-14(25)12-18(24)21(28)22(20)29/h13-18,20-22,25,28-29H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17+,18+,20+,21+,22-,23-,24-/m1/s1
• Standard InChI Key: DKPMWHFRUGMUKF-CRKPLTDNSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H]([C@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C
• Appearance: Assay:≥95%A crystalline solid